Cas no 1241725-68-7 (1-tert-butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate)
1-tert-Butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate is a fluorinated piperidine derivative serving as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both tert-butyl and ethyl ester groups enhances its stability and reactivity, facilitating selective transformations under mild conditions. The fluorine substituent at the 5-position introduces electronic and steric effects, making it valuable for modulating biological activity or physicochemical properties in drug discovery. This compound is particularly useful in the preparation of bioactive molecules, where the fluorinated piperidine scaffold is often employed to improve metabolic stability and binding affinity. Its well-defined structure allows for precise functionalization, supporting applications in medicinal chemistry and material science.
1241725-68-7 structure
Product Name:1-tert-butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate
CAS No:1241725-68-7
MF:C13H22FNO4
MW:275.316
MDL:MFCD17015062
CID:4552795
PubChem ID:49761290
Update Time:2025-10-29
1-tert-butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate
- 3-Ethyl 1-(2-methyl-2-propanyl) 5-fluoro-1,3-piperidinedicarboxylate
- 5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
- SB35719
- trans-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
- SB32135
- CS-W001357
- 1241725-68-7
- 2305079-85-8
- cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
- cis-5-Fluoro-piperidine-1,3-dicarboxylicacid1-tert-butylester3-ethylester
- SCHEMBL22061132
- DB-216219
- AS-39107
- MFCD17015062
- trans-5-Fluoro-piperidine-1,3-dicarboxylicacid1-tert-butylester3-ethylester
- SB35699
- AKOS023601183
- 1-O-tert-butyl 3-O-ethyl 5-fluoropiperidine-1,3-dicarboxylate
- 1-tert-butyl3-ethyl5-fluoropiperidine-1,3-dicarboxylate
- 3-Ethyl 1-boc-5-fluoropiperidine-3-carboxylate
- 2305079-65-4
-
- MDL: MFCD17015062
- Inchi: InChI=1S/C13H22FNO4/c1-5-18-11(16)9-6-10(14)8-15(7-9)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3
- InChI Key: XNYADNWONFVCIM-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1CC(CN(C1)C(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 275.15328635g/mol
- Monoisotopic Mass: 275.15328635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
1-tert-butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1023-1g |
5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester |
1241725-68-7 | 98% | 1g |
5045.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1023-5g |
5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester |
1241725-68-7 | 98% | 5g |
16918.45CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1023-500mg |
5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester |
1241725-68-7 | 98% | 500mg |
2959.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1023-250mg |
5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester |
1241725-68-7 | 98% | 250mg |
1908.1CNY | 2021-05-08 | |
| abcr | AB447767-1 g |
1-tert-Butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate |
1241725-68-7 | 1g |
€888.00 | 2022-03-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T14660-1g |
1-tert-Butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate |
1241725-68-7 | 95% | 1g |
¥5900.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T14660-500mg |
1-tert-Butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate |
1241725-68-7 | 95% | 500mg |
¥3540.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T14660-5g |
1-tert-Butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate |
1241725-68-7 | 95% | 5g |
¥17680.0 | 2023-09-06 | |
| TRC | B789448-10mg |
1-tert-Butyl 3-Ethyl 5-Fluoropiperidine-1,3-dicarboxylate |
1241725-68-7 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B789448-50mg |
1-tert-Butyl 3-Ethyl 5-Fluoropiperidine-1,3-dicarboxylate |
1241725-68-7 | 50mg |
$ 230.00 | 2022-06-06 |
1-tert-butyl 3-ethyl 5-fluoropiperidine-1,3-dicarboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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